Cas no 1804091-27-7 (2-(6-Iodo-1H-benzo[d]imidazol-7-yl)-2-hydroxyacetic acid)

• Product Name: 2-(6-Iodo-1H-benzo[d]imidazol-7-yl)-2-hydroxyacetic acid
• CAS No: 1804091-27-7
• MF: C₉H₇IN₂O₃
• MW: 318.067954301834
• CID: 4824923
• Update Time: 2025-10-29

2-(6-Iodo-1H-benzo[d]imidazol-7-yl)-2-hydroxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(6-Iodo-1H-benzo[d]imidazol-7-yl)-2-hydroxyacetic acid

• Inchi： 1S/C9H7IN2O3/c10-4-1-2-5-7(12-3-11-5)6(4)8(13)9(14)15/h1-3,8,13H,(H,11,12)(H,14,15)
• InChI Key： YNGITEKRYXSTIX-UHFFFAOYSA-N
• SMILES： IC1C=CC2=C(C=1C(C(=O)O)O)N=CN2

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 264
• XLogP3: 1
• Topological Polar Surface Area: 86.2

Additional information on 2-(6-Iodo-1H-benzo[d]imidazol-7-yl)-2-hydroxyacetic acid

Research Briefing on 2-(6-Iodo-1H-benzo[d]imidazol-7-yl)-2-hydroxyacetic acid (CAS: 1804091-27-7)

2-(6-Iodo-1H-benzo[d]imidazol-7-yl)-2-hydroxyacetic acid (CAS: 1804091-27-7) is a novel benzimidazole derivative that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, exhibits potential therapeutic applications, particularly in the areas of oncology and infectious diseases. The presence of the iodine substituent at the 6-position and the hydroxyacetic acid moiety at the 2-position of the benzimidazole ring confers distinct chemical properties, making it a promising candidate for further investigation.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activity of 2-(6-Iodo-1H-benzo[d]imidazol-7-yl)-2-hydroxyacetic acid. Preliminary findings suggest that this compound may act as a modulator of key cellular pathways, including those involved in apoptosis and inflammation. In vitro experiments have demonstrated its efficacy in inhibiting the proliferation of certain cancer cell lines, with particular potency observed in models of colorectal and breast cancer. These results highlight the compound's potential as a lead structure for the development of new anticancer agents.

The synthesis of 2-(6-Iodo-1H-benzo[d]imidazol-7-yl)-2-hydroxyacetic acid has been optimized to achieve high yields and purity, as reported in recent publications. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to confirm the structural integrity of the compound. Additionally, computational modeling studies have provided insights into its binding interactions with target proteins, further supporting its therapeutic potential. These advancements in synthetic and analytical methodologies are critical for the progression of this compound into preclinical development.

In the context of infectious diseases, 2-(6-Iodo-1H-benzo[d]imidazol-7-yl)-2-hydroxyacetic acid has shown promising activity against a range of pathogenic microorganisms. Notably, its ability to disrupt bacterial biofilms and inhibit viral replication has been documented, suggesting a broad spectrum of antimicrobial applications. Researchers are currently exploring its synergistic effects with existing antibiotics and antivirals, aiming to enhance therapeutic outcomes and combat resistance mechanisms.

Despite these encouraging findings, challenges remain in the development of 2-(6-Iodo-1H-benzo[d]imidazol-7-yl)-2-hydroxyacetic acid as a viable therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through comprehensive pharmacokinetic and toxicological studies. Ongoing research is focused on optimizing the compound's physicochemical properties and evaluating its safety profile in animal models. These efforts are essential to translate the promising in vitro results into clinical applications.

In conclusion, 2-(6-Iodo-1H-benzo[d]imidazol-7-yl)-2-hydroxyacetic acid represents a compelling area of research in the chemical biology and pharmaceutical fields. Its unique structural attributes and demonstrated biological activities position it as a potential candidate for the treatment of cancer and infectious diseases. Continued investigation into its mechanisms of action, synthetic optimization, and preclinical evaluation will be crucial to fully realize its therapeutic potential. This research briefing underscores the importance of interdisciplinary collaboration in advancing the development of novel bioactive compounds.